Cas no 168770-38-5 (8-Methyl-7-nitroquinoline)

8-Methyl-7-nitroquinoline structure
8-Methyl-7-nitroquinoline structure
Product Name:8-Methyl-7-nitroquinoline
CAS No:168770-38-5
MF:C10H8N2O2
MW:188.182722091675
CID:1080314
PubChem ID:254165
Update Time:2025-04-20

8-Methyl-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-7-nitroquinoline
    • 8-Methyl-7-nitro-quinoline
    • SB68001
    • DTXSID60291790
    • BWCVXKXBFAYIEM-UHFFFAOYSA-N
    • DB-307507
    • SCHEMBL6142344
    • 168770-38-5
    • AKOS000130910
    • NSC78005
    • NSC-78005
    • Inchi: 1S/C10H8N2O2/c1-7-9(12(13)14)5-4-8-3-2-6-11-10(7)8/h2-6H,1H3
    • InChI Key: BWCVXKXBFAYIEM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=CC=CN=C2C=1C)=O

Computed Properties

  • Exact Mass: 188.058577502g/mol
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 58.7Ų

8-Methyl-7-nitroquinoline Pricemore >>

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